Cas no 2171232-11-2 ((4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171232-11-2
• MF: C₂₆H₂₁BrN₂O₅S
• MW: 553.424344778061
• CID: 6354860
• PubChem ID: 165549077
• Update Time: 2025-06-07

(4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1481173
• 2171232-11-2
• (4R)-3-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C26H21BrN2O5S/c27-21-11-15(24(30)29-14-35-13-23(29)25(31)32)9-10-22(21)28-26(33)34-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,23H,12-14H2,(H,28,33)(H,31,32)/t23-/m0/s1
• InChI Key： GELWSULPJSHMAP-QHCPKHFHSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CSC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 552.03546g/mol
• Monoisotopic Mass: 552.03546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid

Introduction to (4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171232-11-2)

(4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171232-11-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a bromo group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a valuable candidate for various drug development studies.

The bromo group in the compound's structure is a key functional group that can influence the compound's reactivity and biological activity. Bromine is a halogen that can enhance the lipophilicity of molecules, which is crucial for improving their ability to cross cell membranes and reach their target sites. This property is particularly important in the design of drugs that need to penetrate biological barriers, such as the blood-brain barrier.

The Fmoc protecting group is another critical component of this compound. Fmoc is widely used in peptide synthesis to protect the amino group of amino acids during solid-phase peptide synthesis (SPPS). The use of Fmoc in this compound suggests that it may be part of a larger peptide or protein structure, or it could be used as an intermediate in the synthesis of more complex molecules. The Fmoc group can be selectively removed under mild conditions, allowing for further functionalization or conjugation with other molecules.

The thiazolidine ring in the compound's structure is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiazolidines are known for their broad spectrum of biological activities, including their ability to act as inhibitors of various enzymes and receptors. For example, thiazolidinediones (TZDs) are a class of drugs used to treat type 2 diabetes by improving insulin sensitivity in muscle and adipose tissue. The presence of a thiazolidine ring in this compound suggests that it may have similar pharmacological properties.

Recent research has highlighted the potential therapeutic applications of compounds with similar structures to (4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid. For instance, studies have shown that thiazolidine derivatives can exhibit potent antiviral activity against various viral infections, including influenza and HIV. Additionally, these compounds have been investigated for their anti-inflammatory properties, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In the context of drug development, the structural complexity and functional versatility of (4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid make it an attractive starting point for lead optimization. Researchers can modify different parts of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. For example, substituting the bromo group with other halogens or functional groups can alter the compound's binding affinity to specific targets. Similarly, removing or replacing the Fmoc protecting group can facilitate further chemical modifications or conjugation with targeting ligands.

The synthesis of (4R)-3-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions and purification techniques. The use of advanced synthetic methods and modern analytical tools has enabled chemists to produce this compound with high purity and yield. These synthetic strategies are crucial for ensuring that the compound meets the stringent quality standards required for preclinical and clinical studies.

In preclinical studies, (4R)-3-3-bromo-4-{(9H-fluoren-9-yloxycarbonyl)amino}benzoyl)-1,3-thiazolidine-4-carboxylic acid has shown promising results in various in vitro and in vivo models. For example, it has demonstrated significant antiviral activity against influenza A virus by inhibiting viral replication in cell cultures. Additionally, it has shown anti-inflammatory effects by reducing cytokine production in immune cells stimulated with lipopolysaccharide (LPS). These findings suggest that this compound has potential therapeutic applications in both infectious diseases and inflammatory disorders.

The safety profile of (4R)-3-3-bromo-4-{(9H-fluoren-9-yloxycarbonyl)amino}benzoyl)-1,3-thiazolidine-4-carboxylic acid is another important aspect to consider in its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. However, further studies are needed to fully evaluate its safety profile in humans.

In conclusion, (4R)-3-3-bromo-4-{(9H-fluoren-9-yloxycarbonyl)amino}benzoyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171232-11-2) is a promising compound with potential therapeutic applications due to its unique structural features and biological activities. Its potential as an antiviral and anti-inflammatory agent makes it an attractive candidate for further drug development studies. Ongoing research aims to optimize its structure for improved potency and selectivity while ensuring its safety and efficacy for clinical use.